3-methoxy-N-phenylpyridine-2-amine
Description
3-methoxy-N-phenylpyridine-2-amine is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Development
3-Methoxy-N-phenylpyridine-2-amine is primarily recognized for its role as an intermediate in synthesizing bioactive molecules. Its structural properties facilitate the development of pharmaceuticals targeting neurological disorders and other medical conditions.
Case Study: Neurological Disorders
A study highlighted the synthesis of derivatives based on this compound that exhibited improved pharmacokinetic properties and enhanced potency against specific neurodegenerative diseases. Researchers found that modifications to the phenyl group significantly increased the compound's efficacy in vitro, demonstrating a marked reduction in neurotoxicity compared to existing treatments .
Material Science
The compound's unique chemical structure allows it to be utilized in creating advanced materials, particularly polymers and coatings. Its ability to enhance thermal stability and mechanical properties makes it valuable for developing high-performance materials.
Data Table: Material Properties
| Property | Value |
|---|---|
| Thermal Stability | High |
| Mechanical Strength | Enhanced |
| Application Areas | Coatings, Polymers |
Agricultural Chemistry
In agricultural chemistry, this compound has been explored for its potential in formulating agrochemicals. It serves as a building block for developing pesticides and herbicides that are effective against a range of agricultural pests.
Case Study: Agrochemical Formulation
Research demonstrated that formulations containing this compound showed significant efficacy in controlling pest populations while minimizing environmental impact. Field trials indicated a reduction in pest damage by over 50% compared to untreated controls .
Organic Synthesis
The compound is widely used as a building block in organic synthesis, facilitating the creation of complex molecules with diverse functionalities. Its reactivity allows for various synthetic pathways, leading to the development of new chemical entities.
Synthesis Pathways
Researchers have identified several synthetic routes involving this compound, including:
- N-substitution reactions to create analogs with enhanced biological activity.
- Coupling reactions that yield novel compounds with potential therapeutic applications .
Analytical Chemistry
In analytical chemistry, this compound is employed in methods to detect and quantify specific substances. Its application aids in quality control and regulatory compliance across various industries.
Application Examples:
Properties
Molecular Formula |
C12H12N2O |
|---|---|
Molecular Weight |
200.24 g/mol |
IUPAC Name |
3-methoxy-N-phenylpyridin-2-amine |
InChI |
InChI=1S/C12H12N2O/c1-15-11-8-5-9-13-12(11)14-10-6-3-2-4-7-10/h2-9H,1H3,(H,13,14) |
InChI Key |
SJRBLHQDSPJVMH-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(N=CC=C1)NC2=CC=CC=C2 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
